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Compound of Interest

Compound Name: COH34

Cat. No.: B15062571 Get Quote

Essential Safety and Handling Guide for COH34
This document provides crucial safety and logistical information for the handling and disposal

of COH34, a potent and specific poly(ADP-ribose) glycohydrolase (PARG) inhibitor. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: COH34

Synonyms: COH-34, COH 34[1]

CAS Number: 906439-72-3[1][2][3][4]

Physicochemical Properties: COH34 is a light yellow to yellow solid powder.[1] It is a potent

PARG inhibitor with an IC50 of 0.37 nM.[1][2][3][5][6]
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Property Value Source

Molecular Formula C18H15NOS [1][3][4]

Molecular Weight 293.38 g/mol [1][3]

Appearance
Light yellow to yellow solid

powder
[1]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.[1][7]

[1][7]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for COH34 was not identified, the following PPE

recommendations are based on general best practices for handling potent, powdered chemical

compounds in a laboratory setting.

PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles compliant

with ANSI Z87.1

Protects eyes from

splashes of solutions

or airborne powder.

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves.[8] Check

manufacturer's

compatibility data.

Prevents dermal

absorption of the

compound.

Body Protection Laboratory Coat
Long-sleeved,

properly fitted

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation.
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Important Note: The selection of appropriate PPE is dependent on the specific experimental

conditions and quantities of COH34 being handled. A thorough risk assessment should be

conducted before beginning any work.

Handling and Operational Plan
A clear workflow is essential for the safe handling of COH34. The following diagram outlines

the key steps from receiving to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15062571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage Preparation

Experimentation

Decontamination and Disposal
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Caption: Workflow for safe handling of COH34.
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Experimental Protocols
Preparation of Stock Solutions

COH34 is soluble in DMSO.[3][4] Due to its instability in solution, it is recommended to use

freshly prepared working solutions.[1][2][6]

In Vitro Solution Preparation:

Component Example Concentration Procedure

COH34 10 mM
Dissolve the appropriate mass

of COH34 in fresh DMSO.

Working Solution 100 µM

Dilute the 10 mM stock

solution 1:100 in the desired

cell culture medium or buffer.

In Vivo Formulation Preparation:

A common formulation for in vivo studies involves a mixture of DMSO, PEG300, Tween-80, and

saline.[1][2]

Component Percentage Example for 1 mL

DMSO 10% 100 µL

PEG300 40% 400 µL

Tween-80 5% 50 µL

Saline 45% 450 µL

Protocol:

Prepare a concentrated stock solution of COH34 in DMSO (e.g., 16.7 mg/mL).[1][2]

To prepare 1 mL of the final formulation, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.[1][2]
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Add 50 µL of Tween-80 to the mixture and mix again.[1][2]

Finally, add 450 µL of saline to reach the final volume of 1 mL and mix until the solution is

clear.[1][2]

Disposal Plan
All waste materials contaminated with COH34 must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations.

Waste Stream Management:

Contaminated Materials

Solid Waste (Gloves, Tubes)

Liquid Waste (Unused Solutions)

Sharps (Needles, Syringes)

Hazardous Solid Waste Container

Hazardous Liquid Waste Container

Sharps Container

Click to download full resolution via product page

Caption: COH34 waste disposal streams.

Decontamination Procedure:

Wipe all surfaces that may have come into contact with COH34 with a suitable laboratory

detergent.

Follow with a rinse of 70% ethanol.

All cleaning materials should be disposed of as hazardous solid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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